Cas no 61947-71-5 (Benzeneacetic acid, 2-(3,3-dimethyl-1-triazenyl)-)

Benzeneacetic acid, 2-(3,3-dimethyl-1-triazenyl)- structure
61947-71-5 structure
Product Name:Benzeneacetic acid, 2-(3,3-dimethyl-1-triazenyl)-
CAS No:61947-71-5
MF:C10H13N3O2
MW:207.229121923447
CID:462643
PubChem ID:71391080
Update Time:2025-04-19

Benzeneacetic acid, 2-(3,3-dimethyl-1-triazenyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetic acid, 2-(3,3-dimethyl-1-triazenyl)-
    • 2-[2-(dimethylaminodiazenyl)phenyl]acetic acid
    • {2-[(1E)-3,3-Dimethyltriaz-1-en-1-yl]phenyl}acetic acid
    • DTXSID40812967
    • 61947-71-5
    • Inchi: 1S/C10H13N3O2/c1-13(2)12-11-9-6-4-3-5-8(9)7-10(14)15/h3-6H,7H2,1-2H3,(H,14,15)/b12-11+
    • InChI Key: KBLHISCZQVGMON-VAWYXSNFSA-N
    • SMILES: OC(CC1C=CC=CC=1/N=N/N(C)C)=O

Computed Properties

  • Exact Mass: 207.10089
  • Monoisotopic Mass: 207.100776666g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 241
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 65.3Ų

Experimental Properties

  • PSA: 65.26
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